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Compound of Interest

Compound Name: D-685

Cat. No.: B15620373 Get Quote

To ensure the safe and compliant disposal of the substance identified as "D-685," more specific

information about the chemical is required. Initial research has revealed several products with

similar identifiers, each possessing distinct chemical properties and requiring different disposal

protocols. The provided Safety Data Sheets (SDS) for substances like STYRON™ 685D, JS

685, and WSI-685L highlight the critical need for precise identification before proceeding with

disposal.

To receive accurate guidance, please provide additional details such as:

Manufacturer: The company that produced the chemical.

Product Use: The application or context in which the substance is used (e.g., polystyrene

plastic, aerosol, cleaning agent).

Physical Form: Whether it is a solid, liquid, or gas.

Any other identifiers from the product label or Safety Data Sheet.

In the absence of specific information, this document provides general procedures for the

handling and disposal of chemical waste in a laboratory setting, based on established safety

protocols. It is crucial to treat any unidentified substance as hazardous until its properties are

fully understood.
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The following steps outline a general workflow for the proper disposal of laboratory chemical

waste. This process is designed to ensure the safety of personnel and compliance with

environmental regulations.

Waste Identification and Characterization
The first and most critical step is to identify the chemical waste. If the identity of "D-685" is

unknown, it should be treated as a hazardous substance. Do not mix unknown wastes.

Segregation of Chemical Waste
Proper segregation of chemical waste is essential to prevent dangerous reactions. Wastes

should be separated into compatible categories.

Table 1: General Chemical Waste Segregation Categories

Waste Category Examples Storage Container

Halogenated Solvents Methylene chloride, chloroform Glass or polyethylene

Non-Halogenated Solvents Acetone, ethanol, hexane Glass or polyethylene

Acids Hydrochloric acid, sulfuric acid
Glass (with caution),

polyethylene

Bases
Sodium hydroxide, ammonium

hydroxide
Polyethylene

Heavy Metals
Solutions containing mercury,

lead, cadmium
Polyethylene

Oxidizers
Nitrates, permanganates,

peroxides

Glass or polyethylene (store

separately)

Reactive Wastes Pyrophorics, water-reactives Specialized containment

Waste Collection and Labeling
All chemical waste must be collected in appropriate, sealed containers that are compatible with

the waste they hold. Each container must be clearly labeled.
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Key Labeling Information:

The words "Hazardous Waste"[1][2]

Full chemical name(s) of the contents (no abbreviations)[1][2]

Approximate percentages of each component in a mixture[2]

The date when the waste was first added to the container[2]

The name and contact information of the generating researcher or lab[2]

Indication of the associated hazards (e.g., flammable, corrosive, toxic)[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for chemical waste disposal in a

laboratory setting.
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Chemical Waste Disposal Workflow

Identify Chemical Waste

Is the identity known?

Consult Safety Data Sheet (SDS) for disposal information

Yes

Treat as Unknown Hazardous Waste

No

Segregate waste based on compatibility (Acids, Bases, Solvents, etc.)

Select appropriate, compatible waste container

Label container with 'Hazardous Waste' and full chemical contents

Store in designated Satellite Accumulation Area (SAA)

Arrange for pickup by Environmental Health & Safety (EHS)
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Caption: A flowchart outlining the key steps and decisions in the proper disposal of chemical

waste.

Important Safety Considerations
Never dispose of chemical waste down the drain unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department for specific, neutralized,

non-hazardous substances[3].

Do not dispose of chemical waste in regular trash[1][3].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling chemical waste.

Storage: Store waste containers in a designated, well-ventilated "Satellite Accumulation

Area" (SAA) within the laboratory. Ensure secondary containment is used to capture any

potential leaks[4].

Container Fullness: Do not overfill waste containers; a general rule is to fill them to no more

than 80-90% capacity to allow for expansion of vapors and prevent spills[4].

Unknowns: Do not attempt to neutralize or treat unknown chemical waste. Contact your

institution's EHS office for guidance on the proper procedures for identifying and disposing of

unknown substances.

Disposal Procedures for Referenced "685" Products
To illustrate the importance of proper identification, the disposal recommendations for the

different "685" products found during the initial search are summarized below.

STYRON™ 685D (Polystyrene Plastic): This product is not classified as hazardous. Disposal

should be in accordance with local regulations. It can typically be handled as a non-hazardous

solid waste[5][6].

JS 685 (Aerosol Product): This product is classified as a flammable aerosol. Disposal

instructions advise not to puncture or incinerate the container. If partly filled, users should call
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their local solid waste agency or a designated cleanup service for disposal instructions. It

should not be dumped into sewers, on the ground, or into any body of water[7].

WSI-685L (Liquid Chemical Mixture): This product is harmful if swallowed, inhaled, or absorbed

through the skin. For spills, it is recommended to use a non-combustible absorbent material like

vermiculite or sand, place it into a container for later disposal, and clean the contaminated

surface thoroughly. Waste disposal should follow the guidance in Section 13 of its specific

MSDS and all applicable regulations[8].

The significant differences in these procedures underscore the necessity of correctly identifying

"D-685" before proceeding with any disposal plan. Please consult your Safety Data Sheet and

your institution's Environmental Health and Safety department for guidance specific to your

material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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